Imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)-

• CAS No.: 57473-37-7
• Molecular Formula: C13H11ClN4
• Molecular Weight: 258.70 g/mol
• IUPAC Name: N-benzyl-7-chloroimidazo[1,2-a]pyrimidin-5-amine
• InChI: InChI=1S/C13H11ClN4/c14-11-8-12(18-7-6-15-13(18)17-11)16-9-10-4-2-1-3-5-10/h1-8,16H,9H2
• InChI Key: SNTXXAFJBUGKOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=CC(=NC3=NC=CN23)Cl

Description

Imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- is a heterocyclic compound that has garnered significant interest in the fields of medicinal and synthetic chemistry. This compound is part of the imidazo[1,2-a]pyrimidine family, which is known for its diverse biological activities and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations . One common method includes the condensation of 2-aminopyrimidine with various aldehydes and ketones under acidic or basic conditions . Another approach involves the cyclization of appropriate precursors in the presence of catalysts such as palladium or copper .

Industrial Production Methods

Industrial production of this compound often employs scalable synthetic routes that ensure high yield and purity. These methods may include continuous flow synthesis and the use of automated reactors to optimize reaction conditions and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

Imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogen atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Halogenated derivatives can be substituted using nucleophiles such as amines, thiols, and alcohols.

Major Products Formed

The major products formed from these reactions include various substituted imidazo[1,2-a]pyrimidines, which can be further functionalized for specific applications .

Scientific Research Applications

Imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antiviral, and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridine: Known for its antituberculosis activity.

Imidazo[1,2-a]pyrimidine: Shares similar structural features and biological activities.

Imidazo[1,5-a]pyridine: Used in the development of optoelectronic devices and sensors.

Uniqueness

Imidazo[1,2-a]pyrimidin-5-amine, 7-chloro-N-(phenylmethyl)- is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This compound’s ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable scaffold in medicinal chemistry .